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Compound of Interest |

N-(2,5-
Compound Name: dichlorophenyl)benzenesulfonami
de

Cat. No.: B401549

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular formula and molecular
weight of N-(2,5-dichlorophenyl)benzenesulfonamide, a compound of interest in various
research and development applications. The data is presented in a clear, tabular format for
ease of reference.

Physicochemical Data Summary

The fundamental molecular properties of N-(2,5-dichlorophenyl)benzenesulfonamide are
summarized in the table below. This information is critical for experimental design, analytical
method development, and computational modeling.

Property Value
Molecular Formula C12H9CI2NO2S[1]
Molecular Weight 302.16 g/mol [1]

Experimental Protocols
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This document focuses on the intrinsic molecular properties of N-(2,5-
dichlorophenyl)benzenesulfonamide. As such, experimental protocols for synthesis or
analysis are not detailed here. The provided data is based on established crystallographic
analysis.[1]

Logical Relationships

The determination of the molecular weight of a compound is directly derived from its molecular
formula and the atomic weights of its constituent elements. The following diagram illustrates
this fundamental relationship.
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Molecular Formula Atomic Weights of Elements
(C12H9CI2NO2S) (C,H,CILN, 0O, S)

Click to download full resolution via product page

Caption: Calculation of Molecular Weight.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b401549?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b401549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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